[(5aS,5bR,7aR,9R,10R,11aS,11bS)-11a-(hydroxymethyl)-3a,5a,5b,8,8-pentamethyl-1-oxo-3-propan-2-yl-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4,5,6,7,7a,9,10,11,11b,12,13-dodecahydro-2H-cyclopenta[a]chrysen-10-yl] acetate

• Molecular Formula: C38H60O10
• Molecular Weight: 676.9 g/mol
• IUPAC Name: [(5aS,5bR,7aR,9R,10R,11aS,11bS)-11a-(hydroxymethyl)-3a,5a,5b,8,8-pentamethyl-1-oxo-3-propan-2-yl-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4,5,6,7,7a,9,10,11,11b,12,13-dodecahydro-2H-cyclopenta[a]chrysen-10-yl] acetate
• InChI: InChI=1S/C38H60O10/c1-19(2)22-15-23(42)28-21-9-10-27-37(8,36(21,7)14-13-35(22,28)6)12-11-26-34(4,5)32(24(46-20(3)41)16-38(26,27)18-40)48-33-31(45)30(44)29(43)25(17-39)47-33/h19,22,24-27,29-33,39-40,43-45H,9-18H2,1-8H3/t22?,24-,25-,26+,27+,29-,30+,31-,32+,33+,35?,36-,37-,38-/m1/s1
• InChI Key: CXHPXRHMWVTPLG-KGYFCOBJSA-N
• Isomeric SMILES: CC(C)C1CC(=O)C2=C3CC[C@H]4[C@]([C@@]3(CCC12C)C)(CC[C@@H]5[C@@]4(C[C@H]([C@@H](C5(C)C)O[C@H]6[C@@H]([C@H]([C@@H]([C@H](O6)CO)O)O)O)OC(=O)C)CO)C
• Canonical SMILES: CC(C)C1CC(=O)C2=C3CCC4C(C3(CCC12C)C)(CCC5C4(CC(C(C5(C)C)OC6C(C(C(C(O6)CO)O)O)O)OC(=O)C)CO)C
• synonyms: hyalodendroside B

Description

[(5aS,5bR,7aR,9R,10R,11aS,11bS)-11a-(hydroxymethyl)-3a,5a,5b,8,8-pentamethyl-1-oxo-3-propan-2-yl-9-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4,5,6,7,7a,9,10,11,11b,12,13-dodecahydro-2H-cyclopenta[a]chrysen-10-yl] acetate is a natural product found in Walteria and Hyalodendron with data available.

Scientific Research Applications

Synthesis and Structural Analysis

The compound is related to complex organic structures used in various synthetic and structural analyses. For instance, a study by Peipiņš et al. (2014) focuses on the structural analysis of a similar compound, providing insights into its molecular conformation and intermolecular interactions (Peipiņš et al., 2014). Additionally, Marchionni and Vogel (2001) developed a method for the asymmetric synthesis of complicated bicyclic and tricyclic structures, which can be relevant for understanding the synthesis pathways of similar complex molecules (Marchionni & Vogel, 2001).

Chemical Properties and Reactions

Investigations into the solubility and reactivity of structurally related compounds are crucial for their potential applications. Gong et al. (2012) explored the solubility of various saccharides, which can provide a comparative basis for understanding the solubility characteristics of complex compounds like the one mentioned (Gong et al., 2012). Furthermore, Wu et al. (2000) synthesized specific oxadiazoles, which could offer insights into the reactivity and potential applications of similar multi-functionalized compounds (Wu et al., 2000).

Potential Biological Applications

While direct studies on the biological applications of the specific compound are not available, research on structurally similar compounds can offer insights. For instance, Valiullina et al. (2015) investigated the electrophilic cyclization of certain compounds, which could be relevant for understanding the biological interactions of similar complex molecules (Valiullina et al., 2015). Also, Čačić et al. (2009) synthesized thiazolidin-4-ones based on chromen derivatives, indicating the potential for the compound to be used in the synthesis of biologically active molecules (Čačić et al., 2009).